Cas no 22943-98-2 (Benzene,1,1'-methylenebis[4,5-dimethoxy-2-nitro-)

Benzene,1,1'-methylenebis[4,5-dimethoxy-2-nitro- structure
22943-98-2 structure
Product Name:Benzene,1,1'-methylenebis[4,5-dimethoxy-2-nitro-
CAS No:22943-98-2
MF:C17H18N2O8
MW:378.333425045013
CID:289557
PubChem ID:284046
Update Time:2025-04-19

Benzene,1,1'-methylenebis[4,5-dimethoxy-2-nitro- Chemical and Physical Properties

Names and Identifiers

    • 6,6-dimethyl-hexahydro-pyrrolo[1,2-b]isoxazole-2-carboxylic acid tert-butylamide
    • 6,6'-Dinitro-3,3',4,4'-tetramethoxydiphenylmethan
    • 6.6-Dimethyl-N-t.-butyl-pyrrolo< 1.2-b> isoxazol-2-carbonsaeure-amid
    • 6.6'-Dinitro-3.4.3'.4'-tetramethoxy-diphenylmethan
    • AC1NRE8R
    • bis-(4,5-dimethoxy-2-nitro-phenyl)-methane
    • 1,1'-Methylenebis(4,5-dimethoxy-2-nitrobenzene)
    • NSC-139633
    • 22943-98-2
    • NSC139633
    • DTXSID40945628
    • SCHEMBL3645769
    • Benzene,1,1'-methylenebis[4,5-dimethoxy-2-nitro-
    • Inchi: 1S/C17H18N2O8/c1-24-14-6-10(12(18(20)21)8-16(14)26-3)5-11-7-15(25-2)17(27-4)9-13(11)19(22)23/h6-9H,5H2,1-4H3
    • InChI Key: DTQGCNHHPLOSHH-UHFFFAOYSA-N
    • SMILES: O(C)C1C(=CC(=C(C=1)CC1C=C(C(=CC=1[N+](=O)[O-])OC)OC)[N+](=O)[O-])OC

Computed Properties

  • Exact Mass: 378.10634
  • Monoisotopic Mass: 378.10631554g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 464
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 129Ų

Experimental Properties

  • PSA: 123.2
  • LogP: 4.17460
Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.